Cas no 1353973-43-9 ([1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine)

• Product Name: [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine
• CAS No: 1353973-43-9
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• MDL: MFCD21096551
• CID: 4587937
• Update Time: 2025-10-30

[1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine Chemical and Physical Properties

Names and Identifiers

• [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine
• 1-(2-Aminoethyl)-N-(cyclopropylmethyl)piperidin-3-amine

• MDL： MFCD21096551
• Inchi： 1S/C11H23N3/c12-5-7-14-6-1-2-11(9-14)13-8-10-3-4-10/h10-11,13H,1-9,12H2
• InChI Key： KHSRDTYKRWJIDW-UHFFFAOYSA-N
• SMILES： N(C1CCCN(CCN)C1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine

Professional Introduction to [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine (CAS No. 1353973-43-9)

The compound [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine, identified by its CAS number 1353973-43-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both piperidine and cyclopropyl moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The piperidine ring, in particular, is a common structural motif found in many bioactive molecules, owing to its ability to mimic the binding properties of natural amino acids. In contrast, the cyclopropyl group introduces a rigid framework that can enhance the metabolic stability and binding affinity of a compound. The combination of these two structural elements in [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine makes it an intriguing candidate for further investigation.

The N-terminal amino group and the secondary amine functionality provide additional opportunities for chemical modification and derivatization. These features are particularly useful in the development of peptidomimetics and other bioactive molecules that require specific interactions with biological targets. The compound's potential as a scaffold for drug discovery has been further supported by computational modeling studies, which suggest that it can effectively interact with various enzymes and receptors.

In the realm of medicinal chemistry, the synthesis of novel analogs of known bioactive compounds is a common strategy for improving therapeutic efficacy and reducing side effects. The structural features of [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine make it an excellent starting point for such endeavors. Researchers have already begun exploring its derivatives, particularly those modified at the cyclopropyl ring, which has shown promise in preliminary pharmacokinetic studies.

The compound's solubility profile and stability under various conditions have also been subjects of interest. Initial experiments indicate that it remains stable under standard storage conditions and exhibits good solubility in both aqueous and organic solvents, which is advantageous for formulation development. These properties make it a practical candidate for further preclinical studies.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperidine-based compounds have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the cyclopropyl group may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development.

Furthermore, recent advances in synthetic methodologies have enabled the efficient preparation of complex molecules like [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct the desired framework with high precision and yield. These advancements have significantly accelerated the pace of drug discovery and have opened up new possibilities for molecular design.

The compound's potential as an intermediate in the synthesis of more complex pharmaceuticals has also been recognized. Its unique structure allows for multiple points of modification, enabling chemists to tailor its properties for specific applications. This flexibility makes it a valuable building block in the pharmaceutical industry.

In conclusion, [1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine (CAS No. 1353973-43-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug discovery and medicinal chemistry, make it a compound worthy of continued investigation. As our understanding of biological systems grows, so too does the demand for innovative molecular tools like this one.